Cas no 2171677-96-4 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171677-96-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6368924
• PubChem ID: 165569252
• Update Time: 2025-05-20

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid
• 2171677-96-4
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1523563

• Inchi： 1S/C25H28N2O6/c1-25(32,12-21(28)29)14-26-23(30)22(15-10-11-15)27-24(31)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,22,32H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PAFQTWUXACSGQU-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)(CC(=O)O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid

4-2-Cyclopropyl-2-{(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Acetamido-3-Hydroxy-3-Methylbutanoic Acid: A Comprehensive Overview

4-2-Cyclopropyl is a structural motif that has garnered significant attention in the field of organic chemistry due to its unique electronic and steric properties. The compound in question, 4-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid, incorporates this cyclopropyl group as part of its complex structure. The presence of the cyclopropyl group contributes to the molecule's stability and reactivity, making it a valuable component in various chemical reactions and biological applications.

The fluorenemethoxycarbonyl (Fmoc) group is another critical feature of this compound. Fmoc is widely used as a protecting group in peptide synthesis, offering excellent stability under basic conditions while being easily removable under acidic conditions. This makes the compound highly versatile in applications such as solid-phase peptide synthesis (SPPS) and other synthetic strategies. Recent studies have highlighted the importance of Fmoc groups in improving the efficiency of peptide coupling reactions, thereby enhancing the overall yield and purity of the final product.

The acetamido group within the molecule plays a crucial role in modulating its pharmacokinetic properties. Acetamido groups are known to enhance solubility and bioavailability, which are essential for drug delivery systems. Recent research has explored the use of acetamido-containing compounds in targeted drug delivery, where they serve as carriers for therapeutic agents, ensuring their safe and efficient transport to intended sites within the body.

The hydroxyl and methyl groups present in the molecule contribute to its stereochemical complexity and functional diversity. These groups are involved in hydrogen bonding and other non-covalent interactions, which are vital for the molecule's biological activity. For instance, the hydroxyl group can act as a nucleophile or participate in enzyme-substrate interactions, while the methyl group provides steric bulk, influencing the molecule's conformation and reactivity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, acetylations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making large-scale production more feasible.

The application of this compound spans across various fields, including pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. In agrochemicals, it may be used as a precursor for herbicides or pesticides with enhanced selectivity and efficacy. Its role in materials science is emerging as researchers explore its potential in polymer synthesis and nanotechnology.

Recent studies have also focused on understanding the environmental impact of this compound. Researchers have investigated its biodegradation pathways under various conditions to ensure minimal ecological footprint. These studies have revealed that under aerobic conditions, the compound undergoes rapid mineralization, reducing its persistence in natural environments.

In conclusion, 4-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid is a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel chemical entities with tailored properties. As ongoing research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.